![molecular formula C11H12N2O3S B2862111 Isopropyl 2-[(cyanoacetyl)amino]thiophene-3-carboxylate CAS No. 590351-55-6](/img/structure/B2862111.png)
Isopropyl 2-[(cyanoacetyl)amino]thiophene-3-carboxylate
Overview
Description
Isopropyl 2-[(cyanoacetyl)amino]thiophene-3-carboxylate is a chemical compound with the molecular formula C11H12N2O3S and a molecular weight of 252.29 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of Isopropyl 2-[(cyanoacetyl)amino]thiophene-3-carboxylate can be represented by the SMILES notation: CC©OC(=O)C1=C(SC=C1)NC(=O)CC#N .Physical And Chemical Properties Analysis
Isopropyl 2-[(cyanoacetyl)amino]thiophene-3-carboxylate has a molecular weight of 252.29 . Its molecular formula is C11H12N2O3S .Scientific Research Applications
Role in Medicinal Chemistry
Thiophene-based analogs, such as Isopropyl 2-[(cyanoacetyl)amino]thiophene-3-carboxylate, have been the focus of a growing number of scientists as a potential class of biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .
Industrial Chemistry and Material Science
Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors . This suggests that Isopropyl 2-[(cyanoacetyl)amino]thiophene-3-carboxylate could potentially be used in these fields.
Organic Semiconductors
Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors . This implies that Isopropyl 2-[(cyanoacetyl)amino]thiophene-3-carboxylate could be used in the development of new organic semiconductors.
Organic Field-Effect Transistors (OFETs)
Thiophene derivatives are used in the fabrication of organic field-effect transistors (OFETs) . Therefore, Isopropyl 2-[(cyanoacetyl)amino]thiophene-3-carboxylate could potentially be used in this application.
Organic Light-Emitting Diodes (OLEDs)
Thiophene derivatives are also used in the fabrication of organic light-emitting diodes (OLEDs) . This suggests that Isopropyl 2-[(cyanoacetyl)amino]thiophene-3-carboxylate could be used in the development of new OLEDs.
Proteomics Research
Isopropyl 2-[(cyanoacetyl)amino]thiophene-3-carboxylate is a specialty product for proteomics research . This compound could be used in various proteomics studies to understand the structure and function of proteins.
Anticancer Activity
Scientists have synthesized and investigated novel thiophene derivatives for anticancer activity . This suggests that Isopropyl 2-[(cyanoacetyl)amino]thiophene-3-carboxylate could potentially be used in cancer research.
Other Pharmacological Properties
Molecules with the thiophene ring system exhibit many pharmacological properties such as anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . This implies that Isopropyl 2-[(cyanoacetyl)amino]thiophene-3-carboxylate could potentially be used in the development of new drugs with these properties.
Safety and Hazards
properties
IUPAC Name |
propan-2-yl 2-[(2-cyanoacetyl)amino]thiophene-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O3S/c1-7(2)16-11(15)8-4-6-17-10(8)13-9(14)3-5-12/h4,6-7H,3H2,1-2H3,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UGIPOHCANXCSFO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC(=O)C1=C(SC=C1)NC(=O)CC#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Isopropyl 2-[(cyanoacetyl)amino]thiophene-3-carboxylate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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